3-Morpholinethione,5-(3-bromophenyl)-5-(difluoromethyl)-
Cat. No. B8378789
M. Wt: 322.17 g/mol
InChI Key: MTIGVRXWCOOPGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08846658B2
Procedure details
5-(3-Bromo-phenyl)-5-difluoromethyl-morpholin-3-one (6.10 g, 19.93 mmol) was dissolved in 63 ml dry pyridine, and P2S5 (5.32 g, 23.91 mmol) was added. The mixture was heated to 80° V for 2 hrs. After completion, the mixture was put between ethyl acetate and 1 H HCl solution. Phases were separated and the organic phase was washed with 1 N HCl, saturated NaHCO3 solution and brine. The organic phases were combined, dried over Na2SO4 and concentrated under reduced pressure to yield the title compound as off-white solid. 1H-NMR (360 MHz, DMSO-d6): 8.60 (s, 1H, NH), 7.80-7.35 (m, 4H), 6.54 (t, 1H, CHF2), 4.45 (m, 2H), 4.28 (d, 1H), 4.12 (d, 1H); MS: 322 [(M+H)+].
Quantity
6.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([C:8]2([CH:15]([F:17])[F:16])[NH:13][C:12](=O)[CH2:11][O:10][CH2:9]2)[CH:5]=[CH:6][CH:7]=1.P12(SP3(SP(SP(S3)(S1)=S)(=S)S2)=S)=[S:19].C(OCC)(=O)C>N1C=CC=CC=1>[Br:1][C:2]1[CH:3]=[C:4]([C:8]2([CH:15]([F:17])[F:16])[NH:13][C:12](=[S:19])[CH2:11][O:10][CH2:9]2)[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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6.1 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1)C1(COCC(N1)=O)C(F)F
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Name
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Quantity
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63 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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Quantity
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5.32 g
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Type
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reactant
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Smiles
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P12(=S)SP3(=S)SP(=S)(S1)SP(=S)(S2)S3
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated to 80° V for 2 hrs
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Phases were separated
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WASH
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Type
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WASH
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Details
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the organic phase was washed with 1 N HCl, saturated NaHCO3 solution and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=CC1)C1(COCC(N1)=S)C(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
